Cas no 1354706-54-9 (OABJKNUEQYJONC-UHFFFAOYSA-N)

• Product Name: OABJKNUEQYJONC-UHFFFAOYSA-N
• CAS No: 1354706-54-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5179189
• Update Time: 2026-03-05

OABJKNUEQYJONC-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• OABJKNUEQYJONC-UHFFFAOYSA-N
• 3-(3-Methyl-1-propyl-1H-pyrazol-4-yl)propiolic acid
• 2-Propynoic acid, 3-(3-methyl-1-propyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C10H12N2O2/c1-3-6-12-7-9(8(2)11-12)4-5-10(13)14/h7H,3,6H2,1-2H3,(H,13,14)
• InChI Key： OABJKNUEQYJONC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=CN(CCC)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on OABJKNUEQYJONC-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Medicine: Insights on Compound 1354706-54-9 and OABJKNUEQYJONC-UHFFFAOYSA-N

The chemical compound 1354706-54-9 and the product identified as OABJKNUEQYJONC-UHFFFAOYSA-N have recently garnered significant attention in the field of chemical biology and medicinal research. These molecules are part of a growing class of compounds being investigated for their potential therapeutic applications, particularly in the areas of oncology, infectious diseases, and metabolic disorders. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their mechanisms of action, biological activities, and potential clinical implications.

Recent studies have demonstrated that 1354706-54-9 exhibits promising inhibitory effects on specific enzymatic pathways involved in cancer cell proliferation. In vitro and in vivo experiments have shown that this compound can effectively target and modulate key signaling molecules, such as kinases and proteases, which are often dysregulated in malignant cells. The unique structural features of 1354706-54-9, including its heterocyclic core and functional side chains, contribute to its high binding affinity and selectivity, making it a valuable candidate for further drug development.

OABJKNUEQYJONC-UHFFFAOYSA-N, on the other hand, has been identified as a novel small molecule with potential applications in antimicrobial therapy. Recent research has revealed its ability to disrupt bacterial cell wall synthesis, particularly in drug-resistant strains of Staphylococcus aureus and Escherichia coli. The compound's mechanism of action involves the inhibition of essential bacterial enzymes, leading to cell lysis and death. These findings suggest that OABJKNUEQYJONC-UHFFFAOYSA-N could serve as a lead compound for the development of new antibiotics, addressing the urgent need for novel antimicrobial agents in the face of rising antibiotic resistance.

Both compounds have undergone rigorous pharmacokinetic and toxicological evaluations to assess their suitability for clinical use. Preliminary data indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with minimal off-target effects observed in animal models. However, further optimization is required to enhance their bioavailability and reduce potential side effects. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to improve the therapeutic efficacy of these compounds.

In conclusion, the ongoing research on 1354706-54-9 and OABJKNUEQYJONC-UHFFFAOYSA-N underscores their potential as innovative therapeutic agents. Their unique biological activities and mechanisms of action position them as promising candidates for addressing unmet medical needs in oncology and infectious diseases. Future studies will focus on advancing these compounds through preclinical and clinical development, with the ultimate goal of translating these discoveries into effective treatments for patients worldwide.